Cas no 92828-47-2 (Butanedioic acid, (acetyloxy)-, 1-ethyl ester)

• Product Name: Butanedioic acid, (acetyloxy)-, 1-ethyl ester
• CAS No: 92828-47-2
• MF: C₈H₁₁O₆
• MW: 203.169343233109
• CID: 2816035
• PubChem ID: 71329416
• Update Time: 2025-05-20

Butanedioic acid, (acetyloxy)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-acetyloxy-4-ethoxy-4-oxobutanoate
• 3-(ACETYLOXY)-4-ETHOXY-4-OXOBUTANOIC ACID
• Butanedioic acid, (acetyloxy)-, 1-ethyl ester
• DTXSID50758241
• 92828-47-2
• 3-(Acetyloxy)-4-ethoxy-4-oxobutanoate

• Inchi： 1S/C8H12O6/c1-3-13-8(12)6(4-7(10)11)14-5(2)9/h6H,3-4H2,1-2H3,(H,10,11)/p-1
• InChI Key： LEYRJIGDJYRCMY-UHFFFAOYSA-M
• SMILES： O(C(C)=O)C(C(=O)OCC)CC(=O)[O-]

Computed Properties

• Exact Mass: 203.05556307Da
• Monoisotopic Mass: 203.05556307Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.7Ų

Butanedioic acid, (acetyloxy)-, 1-ethyl ester Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Butanedioic acid, (acetyloxy)-, 1-ethyl ester

Butanedioic acid, (acetyloxy)-, 1-ethyl ester (CAS No. 92828-47-2): A Comprehensive Overview

Butanedioic acid, (acetyloxy)-, 1-ethyl ester, with the chemical formula C₇H₁₀O₄, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 92828-47-2, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule features a butanedioic acid backbone modified with acetyloxy and ethyl ester functional groups, which contribute to its reactivity and versatility.

The synthesis and characterization of Butanedioic acid, (acetyloxy)-, 1-ethyl ester involve meticulous chemical processes that highlight the compound's complexity. The presence of both acetyloxy and ethyl ester groups makes it a valuable intermediate in the synthesis of more complex molecules. These functional groups are particularly useful in medicinal chemistry, where they can serve as pharmacophores or modulators in drug design.

In recent years, there has been growing interest in the applications of derivatives of Butanedioic acid, (acetyloxy)-, 1-ethyl ester in pharmaceutical research. One notable area of study is its potential role as a precursor in the development of novel therapeutic agents. The compound's ability to undergo various chemical transformations allows researchers to explore its utility in creating molecules with specific biological activities. For instance, modifications to the acetyloxy and ethyl ester groups can lead to compounds with enhanced solubility or improved bioavailability, which are crucial factors in drug development.

The structural features of Butanedioic acid, (acetyloxy)-, 1-ethyl ester also make it a candidate for use in material science applications. Researchers have been exploring its potential as a building block for polymers and coatings that exhibit unique properties. The compound's reactivity allows for the creation of cross-linked networks with tailored mechanical and thermal characteristics. These advancements could lead to the development of new materials with applications in industries ranging from electronics to construction.

The chemical properties of Butanedioic acid, (acetyloxy)-, 1-ethyl ester have been extensively studied to understand its behavior under various conditions. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy have been employed to elucidate its molecular structure. These studies have provided valuable insights into the compound's bonding patterns and functional group interactions.

In addition to its synthetic utility, Butanedioic acid, (acetyloxy)-, 1-ethyl ester has shown promise in environmental chemistry research. Its derivatives have been investigated for their potential role in biodegradation processes. The compound's ability to participate in enzymatic reactions suggests that it could be used to develop environmentally friendly catalysts or degradation agents. Such applications are crucial for addressing environmental challenges related to pollution and waste management.

The pharmaceutical industry has also been exploring the therapeutic potential of compounds derived from Butanedioic acid, (acetyloxy)-, 1-ethyl ester. Preliminary studies indicate that certain derivatives may exhibit anti-inflammatory or antimicrobial properties. These findings have prompted further research into developing novel drugs based on this compound's scaffold. The ability to modify its structure while retaining its core functional groups offers a versatile platform for drug discovery.

The synthesis of Butanedioic acid, (acetyloxy)-, 1-ethyl ester involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as catalytic hydrogenation and transesterification play key roles in constructing the desired molecular framework. These synthetic strategies are essential for producing high-quality intermediates that can be further functionalized for specific applications.

The safety and handling of Butanedioic acid, (acetyloxy)-, 1-ethyl ester are critical considerations in laboratory settings. While it is not classified as a hazardous substance under standard regulatory guidelines, proper precautions must be taken to ensure safe handling. Personal protective equipment (PPE) such as gloves and lab coats should be worn during experiments involving this compound. Additionally, adequate ventilation and spill containment measures are necessary to prevent exposure risks.

The future prospects for research involving Butanedioic acid, (acetyloxy)-, 1-ethyl ester are promising. Ongoing studies aim to uncover new applications and improve synthetic methodologies for this versatile compound. Collaborative efforts between academia and industry are likely to drive innovation in this field. The development of novel derivatives with enhanced properties will continue to expand the range of potential uses for this compound.